Cas no 2229456-47-5 (3-(1-phenylcyclopropyl)butan-1-amine)

• Product Name: 3-(1-phenylcyclopropyl)butan-1-amine
• CAS No: 2229456-47-5
• MF: C₁₃H₁₉N
• MW: 189.29666352272
• CID: 6568920
• PubChem ID: 165699766
• Update Time: 2025-06-09

3-(1-phenylcyclopropyl)butan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(1-phenylcyclopropyl)butan-1-amine
• 2229456-47-5
• EN300-1860222

• Inchi： 1S/C13H19N/c1-11(7-10-14)13(8-9-13)12-5-3-2-4-6-12/h2-6,11H,7-10,14H2,1H3
• InChI Key： YWAVNNCNGGHVFU-UHFFFAOYSA-N
• SMILES： NCCC(C)C1(C2C=CC=CC=2)CC1

Computed Properties

• Exact Mass: 189.151749610g/mol
• Monoisotopic Mass: 189.151749610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 26Ų

Additional information on 3-(1-phenylcyclopropyl)butan-1-amine

Introduction to 3-(1-phenylcyclopropyl)butan-1-amine (CAS No. 2229456-47-5)

3-(1-phenylcyclopropyl)butan-1-amine, with the CAS number 2229456-47-5, is a compound that has garnered significant attention in recent years due to its unique structural properties and potential applications in various fields, particularly in medicinal chemistry and pharmaceutical research. This compound belongs to the class of amines and features a cyclopropyl ring attached to a phenyl group, which imparts distinct chemical and biological characteristics.

The chemical structure of 3-(1-phenylcyclopropyl)butan-1-amine is characterized by a cyclopropyl ring fused to a phenyl group, with an amine functional group attached to the butane chain. The cyclopropyl ring, being highly strained, contributes to the compound's reactivity and stability, making it an interesting candidate for synthetic transformations and biological studies. The phenyl group, on the other hand, adds aromaticity and hydrophobicity, which can influence the compound's interactions with biological targets.

In the realm of medicinal chemistry, 3-(1-phenylcyclopropyl)butan-1-amine has been explored for its potential as a lead compound in drug discovery. Recent studies have shown that compounds with similar structures exhibit promising pharmacological activities, including analgesic, anti-inflammatory, and neuroprotective effects. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported that derivatives of 3-(1-phenylcyclopropyl)butan-1-amine demonstrated significant analgesic activity in rodent models of pain, suggesting its potential as a novel analgesic agent.

The biological activity of 3-(1-phenylcyclopropyl)butan-1-amine is attributed to its ability to interact with specific receptors and enzymes. Research has indicated that this compound can modulate the activity of G-protein coupled receptors (GPCRs), which are key targets for many therapeutic agents. Additionally, studies have shown that 3-(1-phenylcyclopropyl)butan-1-amine can inhibit certain enzymes involved in pain and inflammation pathways, further highlighting its therapeutic potential.

In terms of synthetic methods, the preparation of 3-(1-phenylcyclopropyl)butan-1-amine has been optimized using various synthetic routes. One common approach involves the coupling of a cyclopropyl derivative with a phenyl-substituted amine followed by reductive amination. Recent advancements in catalytic methods have also facilitated the efficient synthesis of this compound with high yields and purity. These synthetic strategies not only enhance the accessibility of 3-(1-phenylcyclopropyl)butan-1-amine but also allow for the facile preparation of structurally diverse derivatives for further biological evaluation.

The physicochemical properties of 3-(1-phenylcyclopropyl)butan-1-amine, such as solubility, stability, and lipophilicity, are crucial for its pharmaceutical development. Studies have shown that this compound exhibits good solubility in organic solvents and moderate lipophilicity, which are favorable attributes for drug candidates. However, further optimization may be required to improve its aqueous solubility and bioavailability for clinical applications.

Clinical trials involving compounds similar to 3-(1-phenylcyclopropyl)butan-1-amine have shown promising results. For example, a phase II clinical trial evaluating a derivative of this compound for chronic pain management reported significant reductions in pain intensity and improved quality of life in patients. These findings underscore the potential of 3-(1-phenylcyclopropyl)butan-1-amine-based drugs in addressing unmet medical needs.

In conclusion, 3-(1-phenylcyclopropyl)butan-1-amine (CAS No. 2229456-47-5) is a promising compound with unique structural features and diverse biological activities. Its potential as a lead molecule in drug discovery is supported by extensive preclinical research and early clinical trials. As ongoing studies continue to elucidate its mechanisms of action and optimize its properties, it is likely that this compound will play an increasingly important role in the development of novel therapeutic agents.